Cas no 1228948-05-7 (tert-Butyl 1-(oxetan-3-yl)piperidin-4-yl carbamate)

• Product Name: tert-Butyl 1-(oxetan-3-yl)piperidin-4-yl carbamate
• CAS No: 1228948-05-7
• MF: C₁₃H₂₄N₂O₃
• MW: 256.341263771057
• MDL: MFCD20233218
• CID: 1217511
• PubChem ID: 56604528
• Update Time: 2025-10-29

tert-Butyl 1-(oxetan-3-yl)piperidin-4-yl carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[1-(oxetan-3-yl)piperidin-4-yl]carbamate
• tert-Butyl 1-(oxetan-3-yl)piperidin-4-yl carbamate
• tert-Butyl (1-(oxetan-3-yl)piperidin-4-yl)carbamate
• AKOS025311371
• MFCD20233218
• PB30393
• (1-Oxetan-3-yl-piperidin-4-yl)-carbamic acid tert-butyl ester
• CS2064
• CS-0055321
• DA-47021
• SCHEMBL2053045
• tert-butyl 1-(oxetan-3-yl)piperidin-4-ylcarbamate
• KS-6846
• 4-(Boc-amino)-1-(oxetan-3-yl)piperidine
• A910078
• SY104498
• 1228948-05-7
• RLKQLLBSIXYAQD-UHFFFAOYSA-N

• MDL： MFCD20233218
• Inchi： 1S/C13H24N2O3/c1-13(2,3)18-12(16)14-10-4-6-15(7-5-10)11-8-17-9-11/h10-11H,4-9H2,1-3H3,(H,14,16)
• InChI Key： RLKQLLBSIXYAQD-UHFFFAOYSA-N
• SMILES： O1CC(C1)N1CCC(CC1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 256.17869263g/mol
• Monoisotopic Mass: 256.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 50.8Ų

Additional information on tert-Butyl 1-(oxetan-3-yl)piperidin-4-yl carbamate

Professional Introduction to Tert-Butyl 1-(oxetan-3-yl)piperidin-4-yl carbamate (CAS No: 1228948-05-7)

Tert-butyl 1-(oxetan-3-yl)piperidin-4-yl carbamate, identified by the chemical abstracts service number 1228948-05-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules characterized by its unique structural framework, which combines a piperidine ring with an oxetane moiety, further functionalized by a carbamate group. The tert-butyl substituent enhances the steric bulk of the molecule, making it particularly interesting for studying protein-ligand interactions and developing novel therapeutic agents.

The structural features of Tert-butyl 1-(oxetan-3-yl)piperidin-4-yl carbamate make it a versatile intermediate in synthetic chemistry. The oxetane ring, a five-membered cyclic ether with two adjacent oxygen atoms, introduces conformational constraints that can influence the compound's reactivity and binding properties. This structural motif has been widely explored in medicinal chemistry due to its ability to adopt favorable orientations in biological targets, such as enzymes and receptors. The presence of the carbamate group further enhances the compound's potential as a pharmacophore, providing a site for hydrogen bonding and electrostatic interactions with biological macromolecules.

In recent years, there has been growing interest in the development of small-molecule modulators that target intracellular signaling pathways involved in cancer, inflammation, and neurodegenerative diseases. Tert-butyl 1-(oxetan-3-yl)piperidin-4-yl carbamate has been investigated as a potential tool compound in these areas. Its unique structural features make it an attractive candidate for designing molecules that can selectively interact with specific biological targets. For instance, studies have shown that derivatives of this compound can modulate the activity of kinases and other enzymes implicated in disease pathways.

One of the most compelling aspects of Tert-butyl 1-(oxetan-3-yl)piperidin-4-yl carbamate is its potential as a scaffold for drug discovery. The combination of the piperidine ring and the oxetane moiety provides a balanced set of functional groups that can be modified to optimize pharmacokinetic properties and target specificity. Researchers have utilized this compound as a starting point for generating libraries of analogs, which have been screened for biological activity. These efforts have led to the identification of several promising lead compounds with therapeutic potential.

The synthesis of Tert-butyl 1-(oxetan-3-yl)piperidin-4-yl carbamate involves multi-step organic transformations that highlight its synthetic utility. The process typically begins with the preparation of an oxetane derivative, followed by functionalization with a piperidine ring and subsequent introduction of the carbamate group. The tert-butyl substituent is often introduced late in the synthesis to prevent unwanted side reactions. This synthetic strategy underscores the compound's importance as a building block in medicinal chemistry.

From a computational chemistry perspective, Tert-butyl 1-(oxetan-3-yl)piperidin-4-yl carbamate has been studied to understand its molecular interactions and binding modes. Molecular docking simulations have revealed that this compound can effectively bind to various biological targets, including protein kinases and transcription factors. These studies provide valuable insights into how structural modifications can enhance binding affinity and selectivity. Additionally, computational methods have been used to predict the metabolic stability and pharmacokinetic properties of this compound, aiding in the optimization of drug candidates.

The pharmaceutical industry has shown considerable interest in Tert-butyl 1-(oxetan-3-yl)piperidin-4-yl carbamate due to its potential therapeutic applications. Several companies have incorporated this compound into their drug discovery programs, exploring its use in treating various diseases. Early clinical trials have demonstrated promising results in preclinical models, suggesting that derivatives of this compound may have clinical utility. These findings highlight the importance of Tert-butyl 1-(oxetan-3-yl)piperidin-4-yl carbamate as a lead structure for developing new drugs.

In conclusion, Tert-butyl 1-(oxetan-3-y)l-piperidin -4 - yl carbamate (CAS No: 1228948 -05 -7) is a structurally unique and biologically relevant compound with significant potential in pharmaceutical research and drug development. Its combination of functional groups makes it an excellent scaffold for designing molecules that interact with biological targets involved in various diseases. As research continues to uncover new applications for this compound, it is likely to remain a key player in the discovery and development of novel therapeutic agents.